Cas no 220728-17-6 (1-[5-(4-Nitrophenoxy)pentyl]pyrrolidine)

• Product Name: 1-[5-(4-Nitrophenoxy)pentyl]pyrrolidine
• CAS No: 220728-17-6
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 1406422
• PubChem ID: 9925627
• Update Time: 2025-04-20

1-[5-(4-Nitrophenoxy)pentyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(4-Nitrophenoxy)pentyl]pyrrolidine
• UCL-1972
• AKOS040749697
• UCL1972
• 220728-17-6
• 1-[5-(4-Nitro-phenoxy)-pentyl]-pyrrolidine
• L019446
• 1-(5-(4-nitrophenoxy)pentyl)pyrrolidine
• CHEMBL289855
• SCHEMBL490968
• 1-[5-(4-Nitro-phenoxy)-pentyl]-pyrrolidine(UCL1972)
• BDBM50089295
• GLXC-04056

• Inchi： 1S/C15H22N2O3/c18-17(19)14-6-8-15(9-7-14)20-13-5-1-2-10-16-11-3-4-12-16/h6-9H,1-5,10-13H2
• InChI Key： ITOJPDNONZGUKB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCN1CCCC1

Computed Properties

• Exact Mass: 278.16316
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 55.61